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Compound of Interest

Compound Name: Lipid 29

Cat. No.: B11930361

Introduction

Lipid 29 is an ionizable amino lipid that has become a critical component in the formulation of
lipid nanoparticles (LNPs) for the delivery of nucleic acid therapeutics, such as mRNA.[1][2][3]
The stability and performance of these LNPs are highly dependent on the quality and integrity
of the individual lipid components.[2] Proper preparation and storage of Lipid 29 stock
solutions are therefore paramount to ensure reproducibility, efficacy, and stability in research
and drug development applications. An improperly prepared stock solution can lead to
aggregation, degradation, and inconsistent LNP formation, ultimately affecting experimental

outcomes.

This document provides detailed protocols for the preparation of stable Lipid 29 stock solutions
for both high-concentration organic stocks, typically used for LNP formulation, and for multi-
component aqueous-based solutions suitable for in vivo studies.

Physicochemical Properties and Data

A summary of the key physicochemical properties of Lipid 29 is presented below. This data is
essential for accurate calculations and handling.

Table 1: Physicochemical Properties of Lipid 29
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Property Value Reference
CAS Number 2244716-55-8 [1]
Molecular Formula Cs2H97N306 [1]
Molecular Weight 860.34 g/mol [1]
Colorless to light yellow oil or
Appearance _ [2][4]
ointment
pKa 6.91 [3][5]
Purity >98% [5]1[6]
Table 2: Solubility of Lipid 29 in Various Solvents
Solvent / Maximum Resulting
o . Notes Reference
System Solubility Solution
Ethanol 25 mg/mL Clear Solution - [5][6]
Requires
sonication. Use
100 mg/mL ) of new,
DMSO Clear Solution ) 2]
(116.23 mM) hygroscopic
DMSO is
recommended.
10% DMSO >> 2.5 mg/mL (2.91 ) Requires
) Clear Solution o [11[2]
90% Corn Qil mM) sonication.
10% DMSO >>
40% PEG300 >> 2.5 mg/mL (2.91 ) Requires
Clear Solution o [1][2]
5% Tween-80 >> mM) sonication.
45% Saline
10% DMSO >> _
2.5 mg/mL (2.91 Suspended Requires
90% (20% SBE- _ o [1]12]
mM) Solution sonication.

-CD in Saline)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lipid-29.html
https://www.invivochem.com/product/V74067
https://dcchemicals.com/product_show-DC60215.html
https://www.caymanchem.com/product/35337/lipid-29
https://www.caymanchem.com/product/35337/lipid-29
https://www.biomol.com/products/chemicals/lipids/lipid-29-cay35337-5
https://www.benchchem.com/product/b11930361?utm_src=pdf-body
https://www.caymanchem.com/product/35337/lipid-29
https://www.biomol.com/products/chemicals/lipids/lipid-29-cay35337-5
https://www.medchemexpress.com/lipid-29.html
https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lipid-29.html
https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lipid-29.html
https://file.medchemexpress.com/batch_PDF/HY-148648/Lipid-29-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/lipid-29.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Table 3: Recommended Storage Conditions for Lipid 29

Storage .

Form Duration Reference
Temperature

Pure Compound -20°C 3years [2][4]

Pure Compound 4°C 2 years [2][4]

In Solvent -80°C 6 months [21[4]

In Solvent -20°C 1 month [2][4]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock Solution in Ethanol

This protocol is suitable for preparing a concentrated stock of Lipid 29 in ethanol, a common
solvent used for the formulation of lipid nanoparticles.

Materials:

e Lipid 29 (pure form)

e Anhydrous Ethanol (299.5%)

¢ Inert gas (Argon or Nitrogen)

e Glass vial with PTFE-lined cap
e Analytical balance

o Calibrated pipettes

o Vortex mixer

» Bath sonicator

Procedure:
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Equilibration: Allow the vial containing pure Lipid 29 to equilibrate to room temperature
before opening to prevent moisture condensation.[7]

Weighing: Accurately weigh the desired amount of Lipid 29 into a clean, tared glass vial
using an analytical balance.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous ethanol
to achieve the target concentration (e.g., 25 mg/mL).

Dissolution:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes.

o If the lipid is not fully dissolved, place the vial in a bath sonicator and sonicate for 5-10
minutes, or until the solution becomes clear.[2] Gentle warming (37-42°C) may also aid
dissolution but should be done cautiously.[7]

Inert Gas Purge: Once fully dissolved, gently flush the headspace of the vial with an inert gas
(argon or nitrogen) to displace oxygen and minimize oxidative degradation.

Storage:
o Seal the vial tightly.
o For short-term storage, store at -20°C for up to one month.[2][4]

o For long-term stability, aliquot the stock solution into smaller, single-use vials to avoid
repeated freeze-thaw cycles and store at -80°C for up to six months.[2][4]
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Protocol 1: High-Concentration Stock in Ethanol

Equilibrate Lipid 29
to Room Temperature

Weigh Lipid 29
into Glass Vial

Add Anhydrous
Ethanol

Vortex and/or Sonicate
until Clear Solution Forms

Flush with
Inert Gas

Aliquot and Store
at -80°C

Click to download full resolution via product page
Caption: Workflow for preparing a high-concentration Lipid 29 stock solution in ethanol.
Protocol 2: Preparation of a Multi-Component Solution for In Vivo Use

This protocol describes the preparation of a 2.5 mg/mL Lipid 29 solution in a co-solvent system
suitable for administration in animal models. The sequential addition of solvents is critical to
prevent precipitation.[1][2]
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Materials:

Lipid 29 stock solution in DMSO (e.g., 25 mg/mL, prepared similarly to Protocol 1)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl, sterile)

Sterile conical tubes or vials

Calibrated pipettes
Procedure:

e Prepare DMSO Stock: First, prepare a concentrated stock of Lipid 29 in DMSO (e.g., 25
mg/mL). Ensure it is fully dissolved.

e Sequential Addition: For a final volume of 1 mL, the following steps must be performed in
order, mixing thoroughly after each addition.

[e]

Add 400 pL of PEG300 to a sterile tube.

o

Add 100 pL of the 25 mg/mL Lipid 29 DMSO stock to the PEG300. Mix until uniform.

[¢]

Add 50 pL of Tween-80 to the mixture. Mix again until uniform.

[¢]

Slowly add 450 pL of saline to the mixture while vortexing gently to bring the final volume
to 1 mL. This will result in a final Lipid 29 concentration of 2.5 mg/mL.

» Final Dissolution: The final solution should be clear. If any cloudiness persists, sonicate
briefly in a bath sonicator.[1][2]

e Use and Storage: This formulation is intended for immediate use. If short-term storage is
necessary, keep it at 4°C, but stability should be validated. The protocol notes that for dosing
periods longer than half a month, this formulation should be used with caution.[2]
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Protocol 2: Multi-Component In Vivo Formulation
Add PEG300
to a new tube

i

Add Lipid 29/DMSO Stock
to PEG300 and Mix

Start with Concentrated
Lipid 29 in DMSO Stock

Add Tween-80
and Mix

Slowly Add Saline
and Mix

Final 2.5 mg/mL Solution
Ready for Use

Click to download full resolution via product page

Caption: Sequential workflow for preparing a multi-component Lipid 29 solution for in vivo use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note and Protocol: Preparation of Stable
Lipid 29 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930361#methods-for-preparing-stable-lipid-29-

stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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